Cas no 53101-05-6 (Ethyl 4-(3-nitrophenyl)thiazole-2-carboxylate)

• Product Name: Ethyl 4-(3-nitrophenyl)thiazole-2-carboxylate
• CAS No: 53101-05-6
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• MDL: MFCD11976484
• CID: 1057464
• PubChem ID: 10423662
• Update Time: 2025-04-20

Ethyl 4-(3-nitrophenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-nitrophenyl)thiazole-2-carboxylate
• Ethyl 4-(3-nitrophenyl)-1,3-thiazole-2-carboxylate
• 4-m-Nitro-phenyl-2-carbethoxy-thiazol
• 2-Thiazolecarboxylic acid, 4-(3-nitrophenyl)-, ethyl ester
• ORZHIBZDQVVYKZ-UHFFFAOYSA-N
• 6756AJ
• SY024371
• Ethyl4-(3-Nitrophenyl)thiazole-2-carboxylate
• 4-(3-nitrophenyl)-thiazole-2-carboxylic acid ethyl ester
• MFCD11976484
• 53101-05-6
• AS-32065
• 4-(3-Nitrophenyl)thiazole-2-carboxylic acid ethyl ester
• DB-319436
• DTXSID901205783
• CS-0314724
• A870821
• AKOS010644302
• SCHEMBL7091428

• MDL： MFCD11976484
• Inchi： 1S/C12H10N2O4S/c1-2-18-12(15)11-13-10(7-19-11)8-4-3-5-9(6-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： ORZHIBZDQVVYKZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.03600
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 3

Experimental Properties

• PSA: 113.25000
• LogP: 3.41820